Cas no 625376-64-9 (Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate)

• Product Name: Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• CAS No: 625376-64-9
• MF: C₁₅H₁₅F₃N₂O₂S
• MW: 344.352012872696
• CID: 5718089
• PubChem ID: 3154953
• Update Time: 2025-06-30

Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS000666268
• ethyl 2-[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylpropanoate
• HMS3321F10
• HMS2162C05
• AKOS016340710
• ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• SS-0320
• BAS 06901320
• CHEMBL1457076
• SMR000120318
• ethyl2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate
• 625376-64-9
• 2-(3-Cyano-6-cyclopropyl-4-trifluoromethyl-pyridin-2-ylsulfanyl)-propionic acid ethyl ester
• MLS000527744
• ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}propanoate
• Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate

• Inchi： 1S/C15H15F3N2O2S/c1-3-22-14(21)8(2)23-13-10(7-19)11(15(16,17)18)6-12(20-13)9-4-5-9/h6,8-9H,3-5H2,1-2H3
• InChI Key： NEVSEDPBPVSJSH-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)C)C1=C(C#N)C(C(F)(F)F)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 344.08063339g/mol
• Monoisotopic Mass: 344.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.3Ų

Additional information on Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate

Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 625376-64-9): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 625376-64-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known for their biological activity and pharmacological properties.

The chemical structure of Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate is characterized by a pyridine ring substituted with a cyano group, a cyclopropyl group, and a trifluoromethyl group, all of which are linked through a sulfur atom to an ethyl ester. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, making it an attractive candidate for various research and development purposes.

Recent studies have highlighted the potential of Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate in the treatment of various diseases. One notable area of research is its application as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the pathway responsible for the biosynthesis of fatty acids, which has implications for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate has shown promise in anti-inflammatory and anti-cancer research. A recent investigation reported in the European Journal of Medicinal Chemistry revealed that this compound exhibits significant anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. Furthermore, preliminary studies have indicated that it possesses cytotoxic activity against certain cancer cell lines, suggesting its potential as a lead compound for cancer therapy.

The synthesis of Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridine with thioglycolic acid followed by esterification with ethanol. The yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalyst choice.

The physicochemical properties of Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate have also been well-characterized. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

Toxicity studies on Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate have shown that it has a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Current research efforts are focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In conclusion, Ethyl 2-{[3-cyano-6-cyclopropyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoate (CAS No. 625376-64-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.